Cas no 1797614-47-1 (N-(1-cyano-2-methylcyclopentyl)hept-6-ynamide)

• Product Name: N-(1-cyano-2-methylcyclopentyl)hept-6-ynamide
• CAS No: 1797614-47-1
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5935510
• PubChem ID: 75501191
• Update Time: 2025-06-15

N-(1-cyano-2-methylcyclopentyl)hept-6-ynamide Chemical and Physical Properties

Names and Identifiers

• AKOS033488955
• 1797614-47-1
• N-(1-cyano-2-methylcyclopentyl)hept-6-ynamide
• Z1636619889
• EN300-6577434

• Inchi： 1S/C14H20N2O/c1-3-4-5-6-9-13(17)16-14(11-15)10-7-8-12(14)2/h1,12H,4-10H2,2H3,(H,16,17)
• InChI Key： OTIYTFNARGUBPS-UHFFFAOYSA-N
• SMILES： O=C(CCCCC#C)NC1(C#N)CCCC1C

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.9Ų

Additional information on N-(1-cyano-2-methylcyclopentyl)hept-6-ynamide

Research Brief on N-(1-cyano-2-methylcyclopentyl)hept-6-ynamide (CAS: 1797614-47-1) in Chemical Biology and Pharmaceutical Applications

N-(1-cyano-2-methylcyclopentyl)hept-6-ynamide (CAS: 1797614-47-1) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a cyano group and a hept-6-ynamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanistic pathways, positioning it as a candidate for further drug development.

The synthesis of N-(1-cyano-2-methylcyclopentyl)hept-6-ynamide involves a multi-step process that has been optimized for high yield and purity. Key steps include the formation of the cyclopentyl ring with a cyano substituent and the subsequent coupling with hept-6-ynamide. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of the compound, ensuring its suitability for biological evaluations.

In vitro studies have demonstrated that N-(1-cyano-2-methylcyclopentyl)hept-6-ynamide exhibits significant activity against specific molecular targets, including enzymes involved in inflammatory pathways. Preliminary data suggest that the compound modulates key signaling pathways, leading to reduced cytokine production and inflammation. These findings highlight its potential as an anti-inflammatory agent, with possible applications in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the pharmacokinetic properties of N-(1-cyano-2-methylcyclopentyl)hept-6-ynamide have revealed favorable absorption and distribution profiles. The compound demonstrates good stability in physiological conditions and shows minimal off-target effects, which are critical for its development as a therapeutic agent. Ongoing studies are exploring its metabolic pathways and potential drug-drug interactions to ensure safety and efficacy in clinical settings.

In addition to its anti-inflammatory properties, N-(1-cyano-2-methylcyclopentyl)hept-6-ynamide has shown promise in oncology research. Early-stage studies indicate that the compound can induce apoptosis in certain cancer cell lines, particularly those with dysregulated cell cycle mechanisms. Researchers are investigating its potential as part of combination therapies to enhance efficacy and reduce resistance in cancer treatment.

The development of N-(1-cyano-2-methylcyclopentyl)hept-6-ynamide is still in the preclinical phase, but its unique chemical structure and biological activity make it a compelling candidate for further investigation. Future research directions include optimizing its formulation for improved bioavailability and conducting in vivo studies to validate its therapeutic potential. Collaboration between academic institutions and pharmaceutical companies will be essential to advance this compound through the drug development pipeline.

In conclusion, N-(1-cyano-2-methylcyclopentyl)hept-6-ynamide (CAS: 1797614-47-1) represents a promising avenue for research in chemical biology and pharmaceutical sciences. Its multifaceted biological activities and favorable pharmacokinetic properties position it as a potential therapeutic agent for inflammatory and oncological diseases. Continued research and development efforts will be crucial to fully realize its clinical potential and bring it closer to market approval.